[3-[4-(Aminomethyl)triazol-1-yl]piperidin-1-yl]-(5-methyl-1-benzothiophen-2-yl)methanone;hydrochloride

• IUPAC Name: [3-[4-(aminomethyl)triazol-1-yl]piperidin-1-yl]-(5-methyl-1-benzothiophen-2-yl)methanone;hydrochloride
• InChI: InChI=1S/C18H21N5OS.ClH/c1-12-4-5-16-13(7-12)8-17(25-16)18(24)22-6-2-3-15(11-22)23-10-14(9-19)20-21-23;/h4-5,7-8,10,15H,2-3,6,9,11,19H2,1H3;1H
• InChI Key: QPYJFPGHWUMTLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC(=C2)C(=O)N3CCCC(C3)N4C=C(N=N4)CN.Cl
• Molecular Formula: C18H22ClN5OS
• Molecular Weight: 391.9 g/mol

Description

The compound appears to contain several functional groups including an aminomethyl group, a triazolyl group, a piperidinyl group, and a benzothiophenyl group. These groups are common in many pharmaceutical compounds due to their ability to interact with biological targets.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms. The piperidine ring is a six-membered ring containing five carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The triazole group can participate in various reactions such as N-alkylation and N-arylation.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. Many drugs containing a triazole ring work by inhibiting the function of certain enzymes.